3-(4-Bromo-2-trifluoromethoxyphenyl)propanoic acid

• CAS No.: 509142-75-0
• Molecular Formula: C10H8BrF3O3
• Molecular Weight: 313.07 g/mol
• IUPAC Name: 3-[4-bromo-2-(trifluoromethoxy)phenyl]propanoic acid
• InChI: InChI=1S/C10H8BrF3O3/c11-7-3-1-6(2-4-9(15)16)8(5-7)17-10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key: IHEFQNLVYBGACV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)OC(F)(F)F)CCC(=O)O

Description

3-(4-Bromo-2-trifluoromethoxyphenyl)propanoic acid is a useful research compound. Its molecular formula is C10H8BrF3O3 and its molecular weight is 313.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(4-bromo-2-trifluoromethoxy-phenyl)-propan-1-ol obtained in step B of example 62 (1 g, 3.34 mmol) in acetone (15 mL) was added Jones reagent (4 mL) at 4° C. The mixture was stirred at ambient temperature for 2 hr. The solution was poured into water (50 mL), and the aqueous layer was extracted with Et2O (three times). The combined organic layer was dried over MgSO4, filtered, concentrated, and purified by flash chromatography (silica gel, 25% EtOAc in hexane) to give 3-(4-Bromo-2-trifluoromethoxy-phenyl)-propionic acid (930 mg, 89%) as a colorless oil.